Cas no 881484-41-9 (tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate
• CAS No: 881484-41-9
• MF: C₂₁H₂₉N₃O₄
• MW: 387.472665548325
• CID: 5438917
• Update Time: 2025-06-08

tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[2,5-dioxo-1-(2-phenylethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate

• Inchi： 1S/C21H29N3O4/c1-21(2,3)28-20(27)23-13-11-22(12-14-23)17-15-18(25)24(19(17)26)10-9-16-7-5-4-6-8-16/h4-8,17H,9-15H2,1-3H3
• InChI Key： SXFHADWILSOFIF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2CC(=O)N(CCC3=CC=CC=C3)C2=O)CC1

Additional information on tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate (CAS No. 881484-41-9)

Tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate, with the CAS number 881484-41-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate is characterized by its intricate arrangement of functional groups, including a tert-butyl group, a pyrrolidinone ring, and a piperazine moiety. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the 2,5-dioxo group enhances its reactivity and potential for further derivatization, which is a crucial factor in drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds. The pyrrolidinone scaffold, in particular, has been identified as a key structural motif in numerous bioactive molecules. Research has demonstrated that modifications within this scaffold can significantly influence the biological activity of the compound. The introduction of the phenylethyl group in tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate is believed to enhance its binding affinity to biological targets, thereby increasing its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The piperazine moiety is known to interact with various neurotransmitter receptors, including those for serotonin and dopamine. These interactions are critical for the development of drugs that target neurological disorders such as depression, anxiety, and Parkinson's disease. Preliminary studies have suggested that tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate may exhibit properties that make it a valuable candidate for further investigation in this area.

The synthesis of tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods like column chromatography are essential in achieving the desired product. The complexity of its synthesis underscores the compound's significance in pharmaceutical research.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of tert-butyl 4-2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-ylpiperazine-1-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies not only help in predicting the compound's pharmacological activity but also aid in designing analogs with enhanced properties. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmacokinetic profile of any potential drug candidate is another critical aspect that needs thorough evaluation. Studies on the metabolic stability and distribution of tert-butyl 4-2,5-dioxo-1-(2 phenylethyl)pyrrolidin -3 - ylpiperazine - 1 - carboxy l ate are ongoing to determine its suitability for clinical applications. Understanding how the body processes this compound will provide valuable information for optimizing its therapeutic index and minimizing side effects.

In conclusion, tert-butyl 4 - 2 ,5 - dioxo - 1 - ( 2 - phenyleth yl ) py rrol idin -3 - ylpiperazine -1 - carboxy l ate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound holds great potential for contributing to the discovery of novel therapeutic agents that could address various human health challenges.